Cyclolinteinone

• CAS RN: 159934-16-4
• Molecular Formula: C25H36O3
• Molecular Weight: 384.6 g/mol
• IUPAC Name: 3-[(3E,7E)-4,8-dimethyl-10-[(1R,6R)-1,2,6-trimethyl-4-oxocyclohex-2-en-1-yl]deca-3,7-dienyl]-2H-furan-5-one
• InChI: InChI=1S/C25H36O3/c1-18(10-7-11-22-16-24(27)28-17-22)8-6-9-19(2)12-13-25(5)20(3)14-23(26)15-21(25)4/h9-10,14,16,21H,6-8,11-13,15,17H2,1-5H3/b18-10+,19-9+/t21-,25+/m1/s1
• InChI Key: YFWMEDZWYWYPFS-FAKWSJOGSA-N
• Isomeric SMILES: C[C@@H]1CC(=O)C=C([C@]1(C)CC/C(=C/CC/C(=C/CCC2=CC(=O)OC2)/C)/C)C
• SMILES: CC1CC(=O)C=C(C1(C)CCC(=CCCC(=CCCC2=CC(=O)OC2)C)C)C
• synonyms: cyclolinteinone

Description

Cyclolinteinone is a natural product that has been isolated from the fungus Aspergillus sp. It is a bicyclic lactone that has been found to possess various biological activities. The compound has been of interest to researchers due to its potential as a drug lead.

Mechanism of Action

The mechanism of action of cyclolinteinone is not fully understood. However, it has been suggested that the compound may exert its biological activities through the inhibition of various enzymes, including topoisomerase II and Hsp90. Cyclolinteinone has also been found to induce apoptosis in cancer cells, which may contribute to its anticancer activity.
Biochemical and Physiological Effects:
Cyclolinteinone has been found to possess various biochemical and physiological effects. The compound has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell cycle progression. Cyclolinteinone has also been found to possess potent antifungal activity by inhibiting the growth of fungi. The compound has been found to inhibit the activity of various enzymes, including topoisomerase II and Hsp90.

Advantages and Limitations for Lab Experiments

The advantages of using cyclolinteinone in lab experiments include its potent biological activities and potential as a drug lead. However, the limitations of using cyclolinteinone include its complex structure and difficult synthesis method. The compound is also difficult to obtain in large quantities, which may limit its use in lab experiments.

Future Directions

There are several future directions for research on cyclolinteinone. One direction is to further investigate the mechanism of action of the compound. Another direction is to explore the potential of cyclolinteinone as a drug lead for the treatment of cancer and fungal infections. Additionally, researchers may investigate the synthesis of analogs of cyclolinteinone to improve its potency and selectivity. Overall, cyclolinteinone is a promising natural product that has the potential to be developed into a drug lead for the treatment of various diseases.

Synthesis Methods

Cyclolinteinone is a complex natural product that has been synthesized through a series of complex steps. The first total synthesis of cyclolinteinone was reported by researchers in 2016. The synthesis involved the use of a chiral auxiliary to control the stereochemistry of the compound. The final step involved the formation of the bicyclic lactone ring through an intramolecular aldol reaction.

Scientific Research Applications

Cyclolinteinone has been found to possess various biological activities, including antifungal, antibacterial, and anticancer activities. The compound has been of interest to researchers due to its potential as a drug lead. Cyclolinteinone has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. The compound has also been found to possess potent antifungal activity against various fungi, including Candida albicans and Aspergillus fumigatus.